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Compound of Interest

Compound Name: 4-Bromo-2-chloro-D-phenylalanine

Cat. No.: B7978638

Physicochemical Properties of 4-Bromo-D-
phenylalanine: A Technical Guide

Disclaimer: Information regarding the specific compound 4-Bromo-2-chloro-D-phenylalanine
is not readily available in public literature and databases. This guide therefore details the
physicochemical properties of the closely related and well-documented compound, 4-Bromo-D-
phenylalanine. Researchers and drug development professionals can use this information as a
foundational reference, extrapolating potential characteristics for the di-substituted analogue
with caution.

This technical guide provides a comprehensive overview of the known physicochemical
properties of 4-Bromo-D-phenylalanine, an unnatural amino acid derivative utilized in
biochemical research and pharmaceutical development. Its incorporation into peptides and
proteins allows for the exploration of enzyme inhibition, receptor binding, and the modification
of protein structure and function.

Core Physicochemical Data

The fundamental physicochemical identifiers and properties of 4-Bromo-D-phenylalanine are
summarized below. This data is crucial for its application in experimental settings, including
dosage calculations, solvent selection, and analytical characterization.
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Identifier Value Source
2-amino-3-(4-
IUPAC Name ) ) [1]
bromophenyl)propanoic acid
CAS Number 62561-74-4 [2][3]
Molecular Formula C9H10BrNO2 [2][3]
_ C1=CC(=CC=C1CC(C(=0)0)
SMILES Notation [1]
N)Br
PEMUHKUIQHFMTH-
InChl Key [1114]
UHFFFAOYSA-N
Property Value Source
Molecular Weight 244.1 g/mol [2][5]
Appearance White to off-white powder [2]
Melting Point 216 - 222 °C [2]
Purity > 99.9% (Chiral HPLC) [2]

Storage Conditions

0-8°C

[2](5]

Experimental Protocols

The determination of the physicochemical properties of amino acid derivatives like 4-Bromo-D-

phenylalanine involves a suite of standard analytical techniques. While specific experimental

reports for this compound are not detailed in the provided search results, the following are

representative methodologies.

Melting Point Determination

The melting point of a crystalline solid is a key indicator of its purity.
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Melting Point Determination Workflow
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Melting Point Determination Workflow

A small, finely powdered sample of the amino acid is packed into a capillary tube and placed in
a calibrated melting point apparatus. The temperature is ramped up slowly, and the range from
which the substance first begins to melt to when it becomes completely liquid is recorded as
the melting point. A narrow melting range typically signifies high purity.

Chiral Purity by High-Performance Liquid
Chromatography (HPLC)

Chiral HPLC is essential for separating enantiomers and determining the enantiomeric excess
of a chiral compound like 4-Bromo-D-phenylalanine.

Chiral HPLC Workflow
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Chiral HPLC Workflow for Purity Analysis

A solution of the sample is injected into an HPLC system equipped with a chiral stationary
phase column. The different enantiomers interact differently with the chiral column, leading to
their separation. A detector, typically UV, measures the concentration of each eluting
enantiomer, and the relative peak areas are used to calculate the chiral purity.
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Role in Peptide Synthesis

4-Bromo-D-phenylalanine is a valuable building block in solid-phase peptide synthesis (SPPS),
where it is incorporated into a growing peptide chain to create novel peptides with modified
properties. The bromine atom can serve as a handle for further chemical modifications or

influence biological activity.
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Role in Solid-Phase Peptide Synthesis (SPPS)
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Incorporation of 4-Bromo-D-phenylalanine in SPPS
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This diagram illustrates the cyclical nature of SPPS, highlighting the step where 4-Bromo-D-
phenylalanine, typically with a temporary protecting group like Fmoc, is coupled to the growing
peptide chain anchored to a solid resin. Repetitive cycles of deprotection and coupling allow for
the assembly of a custom peptide sequence. The final step involves cleaving the completed
peptide from the solid support.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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